Cas no 941464-00-2 (4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid)

4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid is a specialized organic compound featuring both amide and carboxylic acid functional groups, making it a versatile intermediate in synthetic chemistry. Its structure, incorporating a methylanilino carbonyl moiety linked to a butanoic acid chain, enables applications in peptide coupling, pharmaceutical synthesis, and material science. The compound's reactivity allows for selective modifications, facilitating the development of complex molecular architectures. Its stability under standard conditions and compatibility with common solvents enhance its utility in laboratory and industrial settings. This compound is particularly valued for its role in producing high-purity derivatives with tailored properties for research and manufacturing.
4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid structure
941464-00-2 structure
Product Name:4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid
CAS No:941464-00-2
MF:C18H18N2O4
MW:326.346524715424
MDL:MFCD09464390
CID:3046505
PubChem ID:17230136
Update Time:2025-11-01

4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-{4-[(Methylanilino)carbonyl]anilino}-4-oxobutanoic acid
    • Butanoic acid, 4-[[4-[(methylphenylamino)carbonyl]phenyl]amino]-4-oxo-
    • 4-((4-(Methyl(phenyl)carbamoyl)phenyl)amino)-4-oxobutanoic acid
    • AKOS000319810
    • 3-({4-[methyl(phenyl)carbamoyl]phenyl}carbamoyl)propanoic acid
    • 4-[4-[methyl(phenyl)carbamoyl]anilino]-4-oxobutanoic acid
    • 941464-00-2
    • AN-329/43448608
    • 4-({4-[methyl(phenyl)carbamoyl]phenyl}amino)-4-oxobutanoic acid
    • STL068761
    • CS-0325691
    • 4-[(4-{[methyl(phenyl)amino]carbonyl}phenyl)amino]-4-oxobutanoic acid
    • 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid
    • MDL: MFCD09464390
    • Inchi: 1S/C18H18N2O4/c1-20(15-5-3-2-4-6-15)18(24)13-7-9-14(10-8-13)19-16(21)11-12-17(22)23/h2-10H,11-12H2,1H3,(H,19,21)(H,22,23)
    • InChI Key: HVVDYJQKOFKSCT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCC(NC1=CC=C(C(N(C)C2=CC=CC=C2)=O)C=C1)=O

Computed Properties

  • Exact Mass: 326.12665706g/mol
  • Monoisotopic Mass: 326.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 86.7Ų

4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid Pricemore >>

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4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid Related Literature

Additional information on 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid

Introduction to 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid (CAS No. 941464-00-2)

4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid, also known by its CAS number 941464-00-2, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amide linkage and a carboxylic acid group, making it a versatile candidate for various applications in drug discovery and development.

The molecular formula of 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid is C17H18N2O3, and its molecular weight is approximately 298.33 g/mol. The compound's structure features a central aromatic ring with an amide linkage to another aromatic ring, followed by a carboxylic acid group. This structural arrangement confers the compound with several important properties, including solubility, stability, and reactivity, which are crucial for its potential therapeutic applications.

In recent years, 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid has also demonstrated potential as an antitumor agent. Studies have indicated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and MAPK, which are known to play critical roles in cell survival and proliferation.

The pharmacokinetic properties of 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid have also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as a therapeutic agent. Additionally, the compound has been found to have low toxicity in preclinical studies, further supporting its potential for clinical use.

In terms of chemical synthesis, 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid can be synthesized through a multi-step process involving the reaction of methylaniline with an appropriate carboxylic acid derivative. The synthesis route typically involves the formation of an amide bond followed by the introduction of the carboxylic acid group. Recent advancements in synthetic methods have led to more efficient and cost-effective routes for producing this compound on a larger scale.

The potential applications of 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing novel drug delivery systems. Its ability to form stable complexes with other molecules makes it an attractive candidate for creating targeted drug delivery vehicles that can improve the efficacy and safety of therapeutic agents.

In conclusion, 4-{4-(Methylanilino)carbonylanilino}-4-oxobutanoic Acid (CAS No. 941464-00-2) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing medical treatments.

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